Cas no 2639378-13-3 (tert-butyl (2S)-5-bromo-2,3-dihydro-1H-indole-2-carboxylate)

• Product Name: tert-butyl (2S)-5-bromo-2,3-dihydro-1H-indole-2-carboxylate
• CAS No: 2639378-13-3
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• CID: 5664008
• PubChem ID: 165903930
• Update Time: 2025-05-23

tert-butyl (2S)-5-bromo-2,3-dihydro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-5-bromo-2,3-dihydro-1H-indole-2-carboxylate
• 2639378-13-3
• EN300-27730211

• Inchi： 1S/C13H16BrNO2/c1-13(2,3)17-12(16)11-7-8-6-9(14)4-5-10(8)15-11/h4-6,11,15H,7H2,1-3H3/t11-/m0/s1
• InChI Key： SMRDEWJPPBHOHR-NSHDSACASA-N
• SMILES： BrC1C=CC2=C(C=1)C[C@@H](C(=O)OC(C)(C)C)N2

Computed Properties

• Exact Mass: 297.03644g/mol
• Monoisotopic Mass: 297.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl (2S)-5-bromo-2,3-dihydro-1H-indole-2-carboxylate

Professional Introduction to Tert-butyl (2S)-5-bromo-2,3-dihydro-1H-indole-2-carboxylate (CAS No. 2639378-13-3)

Ter-butyl (2S)-5-bromo-2,3-dihydro-1H-indole-2-carboxylate, identified by the chemical compound code CAS No. 2639378-13-3, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and a (2S) configuration at the 2-position of the indole ring, contribute to its unique chemical properties and reactivity patterns.

The indole core of ter-butyl (2S)-5-bromo-2,3-dihydro-1H-indole-2-carboxylate is a pivotal scaffold in medicinal chemistry due to its prevalence in numerous bioactive natural products and synthetic drugs. Indole derivatives have been extensively studied for their roles in modulating various biological pathways, including those relevant to neurological disorders, inflammation, and cancer. The bromination at the 5-position of the indole ring introduces a handle for further functionalization, enabling chemists to explore novel derivatives with enhanced pharmacological profiles.

The tert-butyl group at the 2-position serves multiple purposes in the context of drug design. Its steric bulk can influence both the solubility and metabolic stability of the molecule, while also providing a site for selective modifications. The stereochemistry specified as (2S) indicates a well-defined three-dimensional arrangement of atoms, which is critical for maintaining biological activity. In recent years, there has been a growing emphasis on enantioselective synthesis to develop single-enantiomer drugs that exhibit improved efficacy and reduced side effects.

In the realm of contemporary pharmaceutical research, ter-butyl (2S)-5-bromo-2,3-dihydro-1H-indole-2-carboxylate has been explored as a key intermediate in the synthesis of potential therapeutic agents. For instance, studies have demonstrated its utility in constructing more complex indole-based molecules that target specific enzymes or receptors involved in disease pathways. The bromine atom at the 5-position allows for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many modern drugs.

Recent advances in computational chemistry have also highlighted the importance of ter-butyl (2S)-5-bromo-2,3-dihydro-1H-indole-2-carboxylate in virtual screening campaigns. Molecular modeling studies suggest that this compound may interact with proteins involved in cancer progression or neurodegenerative diseases. By leveraging high-throughput virtual screening techniques, researchers can rapidly identify promising candidates for further experimental validation. This approach not only accelerates the drug discovery process but also reduces the reliance on empirical screening methods.

The synthesis of ter-butyl (2S)-5-bromo-2,3-dihydro-1H-indole-2-carboxylate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies include asymmetric reduction to establish the (2S) configuration, followed by bromination and esterification to introduce the functional groups at strategic positions. The use of chiral auxiliaries or catalysts is often employed to ensure high enantioselectivity during these transformations.

The pharmaceutical industry has shown particular interest in indole derivatives due to their versatility as pharmacophores. Ter-butyl (2S)-5-bromo-2,3-dihydro-1H-indole-2-carboxylate exemplifies how structural modifications can fine-tune biological activity. For example, modifications at the 7-position or substitution with other heteroatoms can lead to compounds with enhanced binding affinity or altered pharmacokinetic properties. Such structural diversification is essential for developing lead compounds that meet stringent pharmacological criteria.

In conclusion, ter-butyl (2S)-5-bromo-2,3-dihydro-1H-indole-2-carboxylate represents a significant advancement in medicinal chemistry research. Its unique structural features and synthetic accessibility make it a valuable building block for developing novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases through targeted molecular intervention.